N-(2,5-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide
• InChI: InChI=1S/C18H21NO3/c1-12-5-6-13(2)17(11-12)19-18(20)14(3)22-16-9-7-15(21-4)8-10-16/h5-11,14H,1-4H3,(H,19,20)
• InChI Key: XLBXAIWDLCEZQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(C)OC2=CC=C(C=C2)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide, also known as GW501516, is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ). It was initially developed as a potential treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia. However, it has also gained attention for its potential use as a performance-enhancing drug in sports due to its ability to increase endurance and fat burning.

Mechanism of Action

N-(2,5-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide acts as a selective agonist of PPARδ, a nuclear receptor that plays a key role in regulating lipid and glucose metabolism. Activation of PPARδ by N-(2,5-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide leads to increased fatty acid oxidation and glucose uptake in skeletal muscle, as well as improved insulin sensitivity and reduced inflammation.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide has been shown to increase endurance and fat burning in animal models, making it a potential performance-enhancing drug in sports. It also has anti-inflammatory effects and may have neuroprotective properties.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide has several advantages for use in lab experiments, including its high selectivity for PPARδ and its ability to activate the receptor at low concentrations. However, it also has limitations, including its potential to cause cancer in animal models and its lack of long-term safety data in humans.

Future Directions

Future research on N-(2,5-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide could focus on its potential therapeutic applications in metabolic disorders and cardiovascular diseases, as well as its potential use as a performance-enhancing drug in sports. Additionally, further studies are needed to determine the long-term safety and efficacy of N-(2,5-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide in humans.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide involves several steps, including the condensation of 2,5-dimethylphenylamine with 4-methoxyphenylacetic acid, followed by esterification with 2-bromoethyl chloroformate. The resulting intermediate is then coupled with 4-methoxyphenoxypropanol to yield N-(2,5-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide has been extensively studied for its potential therapeutic applications in metabolic disorders. It has been shown to improve insulin sensitivity, increase glucose uptake in skeletal muscle, and reduce circulating triglyceride levels in animal models. In addition, it has been investigated for its potential use in treating cardiovascular diseases such as atherosclerosis and heart failure.